Cas no 54005-76-4 (Heptanoic acid, 7-iodo-, 1,1-dimethylethyl ester)

• Product Name: Heptanoic acid, 7-iodo-, 1,1-dimethylethyl ester
• CAS No: 54005-76-4
• MF: C₁₁H₂₁IO₂
• MW: 312.187716245651
• MDL: MFCD32642825
• CID: 355868
• PubChem ID: 15326202
• Update Time: 2025-04-19

Heptanoic acid, 7-iodo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-iodo-, 1,1-dimethylethyl ester
• tert-butyl 7-iodoheptanoate
• 54005-76-4
• BS-52778
• DTXSID10571539
• SCHEMBL10557596
• tert-Butyl7-iodoheptanoate
• E84217

• MDL： MFCD32642825
• Inchi： 1S/C11H21IO2/c1-11(2,3)14-10(13)8-6-4-5-7-9-12/h4-9H2,1-3H3
• InChI Key： XOJHORWRHKZWFH-UHFFFAOYSA-N
• SMILES： ICCCCCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 312.05823
• Monoisotopic Mass: 312.05863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3